Praseodymium phosphate

• IUPAC Name: praseodymium(3+);phosphate
• InChI: InChI=1S/H3O4P.Pr/c1-5(2,3)4;/h(H3,1,2,3,4);/q;+3/p-3
• InChI Key: KDCUNMWWJBHRSC-UHFFFAOYSA-K
• Canonical SMILES: [O-]P(=O)([O-])[O-].[Pr+3]
• Molecular Formula: PrPO4, O4PPr
• DSSTOX Substance ID: DTXSID90162267
• Molecular Weight: 235.879 g/mol
• CAS RN: 14298-31-8

Description

Synthesis Analysis

Praseodymium phosphate can be synthesized via various methods, including solid-phase reactions at high temperatures and innovative techniques like high-rate spark plasma sputtering (SPS) for ceramic production. These methods aim at achieving high-density ceramics with praseodymium and neodymium phosphates, leveraging the whitlockite structure for enhanced mechanical characteristics (Orlova et al., 2014). Additionally, solvent-less routes have been developed for preparing praseodymium oxide nanostructures, showcasing the versatility in synthesis approaches for compounds involving praseodymium (Zinatloo-Ajabshir et al., 2015).

Molecular Structure Analysis

The molecular structure of praseodymium phosphate compounds often involves complex arrangements, with recent studies highlighting the synthesis of praseodymium superhydrides under high pressures, showcasing the diverse structural possibilities when combining praseodymium with other elements (Zhou et al., 2019). These complex structures, such as F4¯3m-PrH9 and P63/mmc-PrH9 phases, demonstrate the intricate molecular architectures achievable with praseodymium-based compounds.

Chemical Reactions and Properties

The chemical reactions involving praseodymium compounds are multifaceted, with research demonstrating improved oxidase mimetic activity through praseodymium incorporation into ceria nanocubes (Jiang et al., 2017). These activities underscore the chemical reactivity of praseodymium compounds and their potential in catalysis and environmental applications.

Physical Properties Analysis

The physical properties of praseodymium phosphates, such as luminescence and thermal conductivity, have been extensively studied. For instance, the temperature sensing properties of varied praseodymium phosphate hosts have been investigated, revealing the potential of these compounds in high-precision temperature sensing applications (Gharouel et al., 2018).

Scientific Research Applications

Temperature Sensing

Praseodymium phosphate hosts MI(Na, Li, K)Pr(PO3)4 and PrP5O14 have been investigated for their temperature sensing properties. These materials are studied for their fluorescence properties under various temperatures, offering potential in precise temperature measurement applications (Gharouel et al., 2018).

Phase Structure and Microstructure

Praseodymium phosphate is used as a surrogate for trivalent minor actinide neptunium in the synthesis of monazite-type Ce1−xPrxPO4 solid solutions. These solutions are significant for their structural and compositional properties, making them relevant in various fields including nuclear materials (Zeng et al., 2014).

Optical Properties

The optical properties of copper phosphate glasses containing praseodymium are notable. These properties include changes in optical absorption edges and infrared optical absorption spectra, which are crucial for applications in photonics and materials science (Kutub et al., 1986).

Luminescence Properties

Praseodymium and praseodymium/ytterbium-doped lutetium double phosphates have been analyzed for their luminescence properties. This research provides valuable insights into the use of these materials in lighting and display technologies (Legendziewicz et al., 2008).

Corrosion Resistance and Cytocompatibility

Praseodymium-ion-implanted TiN coatings show improved corrosion resistance and cytocompatibility in blood plasma. This property is particularly valuable for cardiovascular applications (Zhang et al., 2015).

Energy Transfer in Phosphate Glass

The energy transfer from trivalent thulium to trivalent praseodymium in sodium phosphate glass is significant for understanding ion pair relaxation processes, relevant in the field of luminescent materials (Joshi & Joshi, 1992).

Safety And Hazards

Praseodymium (III) phosphate is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/eye protection/face protection.